Cas no 101418-33-1 (ethanamine, 2,2'-dithiobis-, calcium salt (1:1))

• Product Name: ethanamine, 2,2'-dithiobis-, calcium salt (1:1)
• CAS No: 101418-33-1
• MF: C₄H₁₂CaN₂S₂
• MW: 192.359477043152
• CID: 1129107
• PubChem ID: 58345
• Update Time: 2025-04-20

ethanamine, 2,2'-dithiobis-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• ethanamine, 2,2'-dithiobis-, calcium salt (1:1)
• calcium,2-(2-aminoethyldisulfanyl)ethanamine
• 101418-33-1
• 2,2'-Dithiobisethylamine calcium salt
• DTXSID00143921
• ETHYLAMINE, 2,2'-DITHIOBIS-, CALCIUM SALT

• Inchi： 1S/C4H12N2S2.Ca/c5-1-3-7-8-4-2-6;/h1-6H2;/q;+2
• InChI Key： GZLPHDXOPWOHAL-UHFFFAOYSA-N
• SMILES： [Ca+2].S(CCN)SCCN

Computed Properties

• Exact Mass: 192.00696
• Monoisotopic Mass: 152.04419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 37
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Boiling Point: 264.8°C at 760 mmHg
• Flash Point: 114°C
• PSA: 52.04
• LogP: 1.68580